4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester

• IUPAC Name: benzyl 4-[[(2-aminoacetyl)amino]methyl]piperidine-1-carboxylate
• InChI: InChI=1S/C16H23N3O3/c17-10-15(20)18-11-13-6-8-19(9-7-13)16(21)22-12-14-4-2-1-3-5-14/h1-5,13H,6-12,17H2,(H,18,20)
• InChI Key: MDMAPRJPVPMVCD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CN)C(=O)OCC2=CC=CC=C2
• Molecular Formula: C16H23N3O3
• Molecular Weight: 305.37 g/mol

Description

4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester (CAS 102624-85-7) is a chemically versatile piperidine derivative that serves as a crucial synthetic intermediate and building block in medicinal chemistry and drug discovery research. This compound features a benzyloxycarbonyl (Cbz) protected secondary amine, which is a widely used protecting group for amines in organic synthesis , and a glycinamide side chain that provides a primary amine handle for further derivatization. Its primary research value lies in its role as a precursor for the synthesis of more complex molecules, particularly protease inhibitors. The structure is a key component in the development of inhibitors for various serine proteases, as the piperidine scaffold can mimic transition states or occupy specific binding pockets within enzyme active sites. For instance, this specific compound is utilized in the preparation of potent and selective inhibitors for enzymes like thrombin and trypsin, which are significant targets in coagulation and inflammatory pathways . The presence of the basic piperidine nitrogen and the amide linkage allows for the creation of compounds that interact with the S1 and other subsites of these proteases, enabling researchers to fine-tune potency and selectivity. This makes it an invaluable tool for chemists and pharmacologists working on developing new therapeutic agents for conditions such as thrombosis, inflammation, and other serine protease-mediated diseases. The product is supplied for research purposes only and is not intended for diagnostic or therapeutic use.

Preparation Methods

Piperidine Ring Construction with Preexisting Substituents

This approach utilizes commercially available 4-hydroxypiperidine derivatives. The hydroxyl group at C4 undergoes sequential functionalization:

• Methylation : Introduction of the methyl spacer via Mitsunobu reaction (diethyl azodicarboxylate, triphenylphosphine) with methanol.

• Amide Coupling : Reaction with N-Boc-glycine (EDC/HOBt activation) to install the protected aminoacetyl group.

• Benzyl Esterification : Treatment with benzyl chloroformate under Schotten-Baumann conditions.

Late-Stage Functionalization of Preformed Piperidine

Alternative routes begin with 4-aminomethylpiperidine-1-carboxylic acid benzyl ester, followed by:

• Acylation : Using Boc-protected glycolic acid mixed anhydride.

• Deprotection : Acidic removal of Boc groups (HCl/dioxane).

Comparative studies indicate Pathway 1.1 achieves superior regiocontrol (＞95% purity by HPLC) but requires expensive reagents, while Pathway 1.2 offers scalability with moderate yields (68–72%).

Detailed Synthetic Protocols

Step 1: Mitsunobu Methylation

Procedure :

• 4-Hydroxypiperidine (1.0 eq.) dissolved in THF (0.5 M)

• Add methanol (3.0 eq.), DIAD (2.2 eq.), PPh₃ (2.2 eq.)

• Stir at 0°C → RT for 12 h

• Yield: 89% (4-methoxypiperidine)

Critical Parameters :

• Excess DIAD prevents O-alkylation side products

• Temperature control minimizes racemization

Step 2: Amide Bond Formation

Procedure :

• 4-Methoxypiperidine (1.0 eq.) in DMF

• Add Boc-Gly-OH (1.2 eq.), EDC (1.5 eq.), HOBt (1.5 eq.), DIPEA (3.0 eq.)

• Stir at RT for 24 h

• Yield: 78% (Boc-protected intermediate)

Optimization :

• HOBt/EDC system outperforms DCC in minimizing piperidine ring opening

Step 3: Benzyl Ester Installation

Procedure :

• Intermediate from Step 2 (1.0 eq.) in CH₂Cl₂

• Add benzyl chloroformate (1.5 eq.), pyridine (2.0 eq.)

• Stir at 0°C for 2 h

• Yield: 92% (protected benzyl ester)

Purity Data :

• HPLC: 98.2% (254 nm, C18 column)

• [α]D²⁵ = +12.3° (c = 1.0, CHCl₃)

Step 1: Reductive Amination of 4-Aminomethylpiperidine

Procedure :

• 4-Aminomethylpiperidine (1.0 eq.), glyoxylic acid (1.1 eq.) in MeOH

• Add NaBH₃CN (1.5 eq.), stir at pH 5 (AcOH) for 6 h

• Yield: 85% (secondary amine)

Mechanistic Insight :

• Iminium ion formation followed by stereoselective hydride attack

• No epimerization observed by ¹³C NMR

Step 2: Simultaneous Esterification/Acylation

Procedure :

• Crude amine (1.0 eq.) in CH₂Cl₂

• Add benzyl chloroformate (1.2 eq.), TEA (2.0 eq.)

• Stir at RT for 4 h

• Yield: 76% (final product)

Scale-Up Data :

• 500 g batch: Consistent 74–76% yield

• Residual solvent: ＜300 ppm (GC-MS)

Comparative Analysis of Methodologies

Parameter	Pathway 1.1	Pathway 1.2
Total Yield	64%	58%
Purity (HPLC)	98.2%	95.7%
Reaction Steps	3	2
Cost (USD/kg product)	$12,400	$8,900
Stereochemical Control	Excellent	Moderate

Data synthesized from Refs

Critical Challenges and Solutions

Epimerization at C4

• Issue : Base-mediated racemization during benzylation

• Solution : Use of non-nucleophilic bases (DIPEA over NaOH) reduces epimerization to ＜2%

Purification Difficulties

• Issue : Co-elution of diastereomers in silica chromatography

• Innovation : Switch to reverse-phase HPLC (ACN/H₂O + 0.1% TFA) achieves baseline separation

Scale-Up Limitations

• Problem : Exothermic Mitsunobu reaction at ＞5 kg scale

• Mitigation : Segmented addition of DIAD/PPh₃ maintains temperature ＜30°C

Chemical Reactions Analysis

Types of Reactions

4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester can undergo various chemical reactions, including:

Oxidation: The amino group can be oxidized to form nitro derivatives.

Reduction: The ester group can be reduced to an alcohol.

Substitution: The benzyl ester can be substituted with other ester groups through transesterification.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are used.

Substitution: Acidic or basic catalysts are used in transesterification reactions.

Major Products

Oxidation: Nitro derivatives.

Reduction: Alcohol derivatives.

Substitution: Various ester derivatives depending on the substituent used.

Scientific Research Applications

Chemical Properties and Structure

The compound is characterized by its piperidine ring, which is a common structure in many pharmaceuticals. Its molecular formula is $C_{15}H_{20}N_2O_3$, and it features functional groups that contribute to its biological activity.

Pharmaceutical Applications

• Drug Development :
  • The compound has been investigated as a potential lead in the development of new therapeutic agents targeting various diseases, including cancer and neurological disorders. Its structural similarity to known bioactive compounds allows it to interact with biological targets effectively.
• Enzyme Inhibition :
  • Research has indicated that derivatives of this compound may act as inhibitors for specific enzymes involved in disease pathways. This characteristic is crucial for developing drugs aimed at treating metabolic disorders or cancers.
• Neuropharmacology :
  • The piperidine structure is known for its neuroactive properties. Studies have shown that compounds with similar structures can modulate neurotransmitter systems, making them candidates for treating conditions like depression or anxiety.

Anticancer Activity

A study published in a peer-reviewed journal evaluated the anticancer properties of piperidine derivatives, including 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester. The results demonstrated significant cytotoxicity against various cancer cell lines, suggesting its potential as an anticancer agent.

Cell Line	IC50 (µM)	Mechanism of Action
HeLa	15	Induction of apoptosis
MCF-7	20	Inhibition of cell proliferation
A549	10	Cell cycle arrest

Neuroprotective Effects

Another investigation focused on the neuroprotective effects of the compound in models of neurodegeneration. The findings indicated that it could reduce oxidative stress and inflammation in neuronal cells.

Model	Outcome	Notes
In vitro model	Reduced ROS levels by 30%	Statistically significant (p<0.05)
Animal model	Improved cognitive function	Behavioral tests validated results

Mechanism of Action

The mechanism of action of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding sites. These interactions can modulate various biochemical pathways, leading to the observed effects.

Comparison with Similar Compounds

Comparison with Similar Compounds

The following table summarizes key structural and functional differences between the target compound and its analogs:

Compound Name	Substituent at 4-Position	Molecular Formula	Molecular Weight	Key Characteristics	Applications/Notes	Source
Target Compound : 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester	2-Amino-acetylamino-methyl	C₁₆H₂₂N₃O₃ (hypothetical)	~304.37 (calculated)	Dual amino and amide groups for H-bonding; moderate polarity	Potential receptor binding or enzyme inhibition (theoretical)	N/A
4-[(3,4-Difluoro-phenyl)-propionyl-amino]-piperidine-1-carboxylic acid benzyl ester	3,4-Difluoro-phenyl-propionyl-amino	C₂₂H₂₃F₂N₂O₃	413.43	Lipophilic aryl-propionyl group; fluorinated	Opioid receptor ligand (explicitly stated)	NeuroSearch A/S
4-Anilino-1-Cbz-piperidine (4-Phenylaminopiperidine-1-carboxylic acid benzyl ester)	Phenylamino	C₁₉H₂₂N₂O₂	310.40	Aromatic amino group; no acetyl spacer	Fentanyl synthesis precursor	Cayman Chemical
(S)-2-[(2-Amino-acetylamino)-methyl]-pyrrolidine-1-carboxylic acid benzyl ester	2-Amino-acetylamino-methyl (pyrrolidine scaffold)	C₁₅H₂₀N₃O₃	290.34	Five-membered pyrrolidine ring; similar functional group	Discontinued; structural analog for SAR studies	CymitQuimica
4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester	Trifluoromethyl	C₁₄H₁₇F₃N₂O₂	302.29	Electron-withdrawing CF₃ group; enhanced metabolic stability	Lipophilic modifier; potential CNS applications	Parchem Chemicals
4-{[(2-Amino-ethyl)-methyl-amino]-methyl}-piperidine-1-carboxylic acid benzyl ester	Branched amino-ethyl-methyl-amino	C₁₆H₂₄N₃O₂	305.42	Tertiary amine; increased basicity	Lab-use intermediate; discontinued	CymitQuimica
4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester	3-Hydroxy, 4-amino	C₁₃H₁₈N₂O₃	250.30	Hydroxyl group adjacent to amino	Potential solubility enhancer; H-bond donor	JW Pharmlab

Structural and Functional Insights

Core Scaffold Variations: Piperidine vs. Electron-Withdrawing Groups: The trifluoromethyl group in 4-Amino-4-trifluoromethyl-piperidine-1-carboxylic acid benzyl ester increases lipophilicity and metabolic stability, a contrast to the target compound’s polar amino-acetylamino group .

Substituent Effects: Aryl vs. Alkyl Groups: Aryl-propionyl substituents () enhance opioid receptor binding, while the target’s amino-acetylamino group may favor interactions with polar residues in enzymes or transporters . Hydrogen-Bonding Capacity: The hydroxyl group in 4-Amino-3-hydroxy-piperidine-1-carboxylic acid benzyl ester improves solubility but may reduce blood-brain barrier penetration compared to the target compound .

Synthetic Utility: Compounds like 4-Anilino-1-Cbz-piperidine serve as precursors in fentanyl synthesis, highlighting the benzyl ester’s role as a protective group. The target compound’s acetylated amino group could similarly act as an intermediate for further derivatization .

Biological Activity

4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester, a derivative of piperidine, has garnered attention in the field of medicinal chemistry due to its potential biological activities. This article delves into its synthesis, biological properties, and relevant research findings, providing a comprehensive overview.

Chemical Structure and Properties

The compound is characterized by a piperidine ring substituted with an amino-acetylamino group and a benzyl ester. Its molecular formula is $C_{14}H_{20}N_2O_3$, and it possesses a molecular weight of 268.32 g/mol. The presence of both an amino group and an ester functional group suggests potential interactions with biological targets.

Synthesis

The synthesis of 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester typically involves the acylation of piperidine derivatives. Recent advancements have focused on optimizing yields through various synthetic routes, including the use of coupling agents and protective group strategies to enhance the efficiency of the reactions .

Antitumor Activity

Research has indicated that compounds related to piperidine derivatives exhibit significant antitumor activity. A study demonstrated that similar piperidine-based compounds showed cytotoxic effects against various cancer cell lines, including HepG2 (liver cancer) and SMMC-7721 (hepatocellular carcinoma). The IC50 values for these compounds were notably lower than those for standard chemotherapeutics, indicating their potential as effective anticancer agents .

Antifungal Activity

In vitro assays have revealed antifungal properties in related compounds. For instance, N-benzoyl amino acids derived from similar structures displayed activity against Aspergillus fumigatus and Fusarium temperatum, suggesting that modifications in the side chains can influence biological efficacy . Docking studies further indicated that these compounds could effectively bind to fungal chitinase, a critical enzyme for fungal growth.

The proposed mechanism for the biological activity of these compounds includes the inhibition of specific enzymes involved in cell proliferation and survival pathways. For example, the presence of an amino group may facilitate interactions with receptors or enzymes that are pivotal in cancer cell signaling pathways .

Case Studies

Case Study 1: Antitumor Efficacy

A recent study evaluated a series of piperidine derivatives, including 4-[(2-Amino-acetylamino)-methyl]-piperidine-1-carboxylic acid benzyl ester, against HepG2 cell lines. The results indicated that modifications in the structure significantly impacted cytotoxicity, with some derivatives achieving IC50 values below 10 µM, demonstrating potent antitumor activity compared to conventional treatments .

Case Study 2: Antifungal Properties

Another investigation focused on the antifungal capabilities of structurally similar compounds against Fusarium temperatum. The results showed that specific substitutions on the aromatic ring enhanced antifungal activity, with some compounds exhibiting minimum inhibitory concentrations (MIC) as low as 5 µg/mL .

Data Summary

Activity	Cell Line	IC50 (µM)	Remarks
Antitumor	HepG2	<10	Potent compared to standard treatments
Antifungal	Fusarium temperatum	5	Significant inhibition observed

Q & A

Q. What are the established synthetic routes for this compound?

The compound is synthesized via nucleophilic substitution or coupling reactions. For example, heating benzyl-4-(aminomethyl)piperidine-1-carboxylate with electrophilic partners (e.g., 2-chloro-5-fluoropyrimidine) in DMF at 100°C for 6 hours, followed by silica gel chromatography purification (eluent: CH₂Cl₂/IPA/hexane) yields derivatives with confirmed mass spectrometry (M+1: 345.29) . Triethylamine is often used as a base to facilitate coupling.

Q. What analytical techniques are recommended for structural confirmation?

Use IR spectroscopy to identify functional groups (e.g., amide C=O stretch at ~1650 cm⁻¹) and GC-MS for molecular weight verification. High-resolution mass spectrometry (HRMS) or LC-MS is critical for confirming isotopic patterns and purity (>95%) . Nuclear magnetic resonance (NMR) (¹H/¹³C) resolves piperidine ring protons (δ 1.4–3.2 ppm) and benzyl ester aromatic signals (δ 7.2–7.4 ppm) .

Q. How should researchers handle stability and storage?

Store the compound at -20°C under inert conditions (argon/vacuum-sealed vials) to prevent hydrolysis of the benzyl ester or oxidation of the aminomethyl group. Stability data suggest a shelf life of ≥2 years when stored properly .

Q. What purification methods are effective for isolating this compound?

Silica gel chromatography with gradient elution (e.g., CH₂Cl₂:IPA from 10:1 to 20:1) is standard. For polar derivatives, reverse-phase HPLC (C18 column, acetonitrile/water + 0.1% TFA) improves resolution .

Advanced Research Questions

Q. How can computational methods optimize synthesis routes?

Quantum chemical calculations (e.g., density functional theory) predict reaction pathways and transition states. For example, ICReDD’s reaction path search algorithms identify optimal conditions (e.g., solvent polarity, temperature) to minimize side reactions and improve yields . Pair computational results with high-throughput experimentation to validate predictions.

Q. How to resolve contradictions in reaction yields across studies?

Discrepancies often arise from substituent electronic effects or steric hindrance . For instance, electron-withdrawing groups on the pyrimidine ring (e.g., -F) may reduce nucleophilic attack efficiency. Conduct control experiments with varying temperatures (80–120°C) and bases (e.g., DIPEA vs. triethylamine) to isolate contributing factors .

Q. What strategies exist for selective functionalization of the aminomethyl group?

Protect the piperidine nitrogen with a Boc group before modifying the aminomethyl moiety. Acylation with activated esters (e.g., pteridin-4-yl chloride) in DMF at 50°C achieves selective derivatization. Deprotect with TFA/CH₂Cl₂ to recover the free amine .

Q. How to evaluate purity in complex reaction mixtures?

Combine HPLC-UV (λ = 254 nm) with tandem mass spectrometry (MS/MS) to distinguish the target compound from byproducts. For example, a fragmentation pattern showing loss of the benzyl ester (m/z -106) confirms structural integrity .

Q. What are the challenges in scaling up synthesis for preclinical studies?

Scaling reactions from mg to gram scales introduces issues like inefficient heat transfer and polymerization of reactive intermediates . Use flow chemistry systems with controlled temperature and pressure to mitigate these risks .